molecular formula C13H18O4 B8322665 Methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate

Methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate

Cat. No.: B8322665
M. Wt: 238.28 g/mol
InChI Key: DLTXDMWUSHKHIN-UHFFFAOYSA-N
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Description

Methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18O4

Molecular Weight

238.28 g/mol

IUPAC Name

methyl 2-[(4-methoxyphenyl)methoxy]-2-methylpropanoate

InChI

InChI=1S/C13H18O4/c1-13(2,12(14)16-4)17-9-10-5-7-11(15-3)8-6-10/h5-8H,9H2,1-4H3

InChI Key

DLTXDMWUSHKHIN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)OC)OCC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 60% sodium hydride (2.30 g) and DMF (60.2 mL) was slowly added methyl 2-hydroxy-2-methylpropanoate (6.02 mL) under ice-cooling. Further, 4-(chloromethyl)phenyl methyl ether (7.83 mL) was added thereto, followed by stirring at room temperature for 2 hours. To the reaction mixture was added saturated aqueous ammonium chloride solution, followed by extraction with ethyl acetate. The organic layer was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the obtained residue was purified by silica gel column chromatography (chloroform:hexane=20:80) to obtain methyl 2-[(4-methoxybenzyl)oxy]-2-methylpropanoate (12.5 g) as a colorless oily substance.
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
Quantity
60.2 mL
Type
solvent
Reaction Step One
Quantity
6.02 mL
Type
reactant
Reaction Step Two
Quantity
7.83 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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